Cas no 77202-16-5 (1,2,3-Triazine, 4,6-dimethyl-, 2-oxide)

• Product Name: 1,2,3-Triazine, 4,6-dimethyl-, 2-oxide
• CAS No: 77202-16-5
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 536495
• PubChem ID: 12916292
• Update Time: 2025-04-19

1,2,3-Triazine, 4,6-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazine, 4,6-dimethyl-, 2-oxide
• 4,6-dimethyl-2-oxidotriazin-2-ium
• 77202-16-5
• dimethyltriazine 2-oxide
• DTXSID40512879
• 4,6-Dimethyl-2-oxo-1,2lambda~5~,3-triazine

• Inchi： 1S/C5H7N3O/c1-4-3-5(2)7-8(9)6-4/h3H,1-2H3
• InChI Key： JFEFNFNZCUXQGT-UHFFFAOYSA-N
• SMILES： [O-][N+]1N=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 52.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines